Cas no 4948-43-0 ( )
structure
Chemical and Physical Properties
Names and Identifiers
-
- 3-O-acetylsarsasapogenin;3-Episarsasapogenin acetate;Spirostan-3-yl acetate;Smilagenin acetate;
- NSC-226093
- Spirostan-3-yl acetate #
- NSC-226096
- 4948-43-0
- Spirostan-3-yl acetate
- NSC-226095
- VS-09118
- (5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-yl) acetate
- 5.alpha.-Spirostan-3.beta.-ol, (25S)-
- Spirostan-3-ol, (3.beta.,5.alpha.,25S)-
- DTXSID60310354
- 5,7',9',13'-TETRAMETHYL-5'-OXASPIRO[OXANE-2,6'-PENTACYCLO[10.8.0.0(2),?.0?,?.0(1)(3),(1)?]ICOSAN]-16'-YL ACETATE
- LVRAKYNQYKVPIK-UHFFFAOYSA-N
- NSC226096
- AKOS005720862
- Neotigogenin acetate
- NSC226093
- NSC226095
- STL146322
- BBL029131
-
-
- Inchi： InChI=1S/C29H46O4/c1-17-8-13-29(31-16-17)18(2)26-25(33-29)15-24-22-7-6-20-14-21(32-19(3)30)9-11-27(20,4)23(22)10-12-28(24,26)5/h17-18,20-26H,6-16H2,1-5H3
- InChI Key： LVRAKYNQYKVPIK-UHFFFAOYSA-N
- SMILES： CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6C5(CCC(C6)OC(=O)C)C)C)C)OC1
Computed Properties
- Exact Mass: 458.34000
- Monoisotopic Mass: 458.33960994g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 2
- Complexity: 797
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 12
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76000
- LogP: 6.36460
Related Literature
-
D. H. W. Dickson,J. E. Page J. Chem. Soc. 1955 447
-
2. The conversion of hecogenin acetate into 11-oxotigogenin acetateJ. W. Cornforth,J. M. Osbond,G. H. Phillipps J. Chem. Soc. 1954 907
-
3. 709. Aza-steroids. Part II. 3-Aza- and 4-aza-A-homo-5α- and -5β-androstane, and the structure of neosamanC. W. Shoppee,G. Krueger J. Chem. Soc. 1961 3641
4948-43-0 ( ) Related Products
- 1824443-14-2(tert-butyl 2-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate)
- 2137902-89-5((2,2-Difluoro-3,3-dimethylcyclopropyl)methanesulfinyl chloride)
- 2306262-46-2(3-[5-(trifluoromethyl)-1H-pyrazol-3-yl]propan-1-ol)
- 2034399-69-2(6-{[1-(1,3-benzothiazole-6-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyrazin-2-amine)
- 2173992-05-5(1-(2-methyl-2H-indazol-6-yl)methanamine hydrochloride)
- 1805991-10-9(3,6-Dichloro-2-(difluoromethyl)-5-methylpyridine)
- 1807102-72-2(Ethyl 2-cyano-3-(difluoromethyl)-6-hydroxypyridine-4-acetate)
- 923719-74-8(N-(1-cyanocyclopentyl)-2-{[5-(piperidine-1-sulfonyl)pyridin-2-yl]sulfanyl}acetamide)
- 103754-34-3(Butyl(2,4-dichlorophenyl)sulfane)
- 2229333-77-9((2-chloro-4,6-dimethylpyridin-3-yl)methanesulfonyl chloride)
Recommended suppliers
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
